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These application notes provide a detailed protocol for conducting an in vitro kinase assay for
Ribosomal S6 Kinase 2 (RSK2), a key downstream effector of the RAS-MAPK signaling
pathway. The protocol is intended for researchers, scientists, and drug development
professionals investigating RSK2 activity and identifying potential inhibitors.

Introduction

Ribosomal S6 Kinase 2 (RSK2) is a serine/threonine kinase that plays a crucial role in various
cellular processes, including cell growth, proliferation, survival, and migration.[1] As a
downstream component of the mitogen-activated protein kinase (MAPK) signaling pathway,
RSK2 is activated through phosphorylation by extracellular signal-regulated kinase (ERK).[1][2]
[3] Once activated, RSK2 phosphorylates a wide range of downstream substrates, making it a
significant target in cancer research and other diseases.[1] This document provides a detailed
protocol for measuring the in vitro kinase activity of RSK2.

RSK2 Signaling Pathway

Extracellular stimuli, such as growth factors and cytokines, activate receptor tyrosine kinases
(RTKSs), initiating the Ras-Raf-MEK-ERK signaling cascade. ERK then phosphorylates and
activates RSK2. Activated RSK2, in turn, phosphorylates numerous downstream targets,
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including transcription factors like CREB and c-Fos, and other signaling molecules, thereby
regulating gene expression and cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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